Cas no 1498649-60-7 (1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol)

• Product Name: 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol
• CAS No: 1498649-60-7
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 6339221
• PubChem ID: 65213509
• Update Time: 2025-05-20

1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol
• 1-{[(2-aminophenyl)sulfanyl]methyl}cyclohexan-1-ol
• 1498649-60-7
• F1912-2246
• starbld0021028
• 1-(((2-Aminophenyl)thio)methyl)cyclohexan-1-ol
• AKOS014547732

• Inchi： 1S/C13H19NOS/c14-11-6-2-3-7-12(11)16-10-13(15)8-4-1-5-9-13/h2-3,6-7,15H,1,4-5,8-10,14H2
• InChI Key： LVXLWRRQNZIBBO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)CC1(CCCCC1)O

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol

Recent Advances in the Study of 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol (CAS: 1498649-60-7)

The compound 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol (CAS: 1498649-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including neurodegenerative diseases and cancer therapy. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential side effects, providing a comprehensive understanding of its biomedical relevance.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro and in vivo studies have demonstrated that 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol exhibits selective inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. This selectivity makes it a potential candidate for targeted therapy, minimizing off-target effects and improving treatment efficacy.

Another area of interest is the compound's neuroprotective properties. Preliminary studies suggest that it may mitigate oxidative stress and inflammation in neuronal cells, which are common pathological features of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Researchers are currently exploring its potential as a therapeutic agent in preclinical models, with encouraging results in terms of safety and bioavailability.

The synthesis and optimization of 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol have also been a focus of recent investigations. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacological profiles, including enhanced solubility and stability. These modifications are critical for the compound's transition from laboratory research to clinical applications.

Despite these promising developments, challenges remain. The precise molecular targets and long-term effects of 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol are still under investigation. Additionally, further studies are needed to assess its compatibility with existing therapies and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the development of this compound.

In conclusion, 1-{(2-aminophenyl)sulfanylmethyl}cyclohexan-1-ol (CAS: 1498649-60-7) represents a promising avenue for future research in chemical biology and drug development. Its multifaceted pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. As research progresses, this compound may pave the way for novel treatments in oncology and neurology, offering hope for patients with currently incurable conditions.